Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate

• IUPAC Name: ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate
• InChI: InChI=1S/C8H14N2O5/c1-3-14-7(11)5-10(9-13)6-8(12)15-4-2/h3-6H2,1-2H3
• InChI Key: LENSNDVFRZHYFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(CC(=O)OCC)N=O
• Molecular Formula: C8H14N2O5
• DSSTOX Substance ID: DTXSID50969491
• Molecular Weight: 218.21 g/mol
• CAS RN: 5438-83-5

Description

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate, also known as ENA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. ENA is a nitric oxide donor, and as such, it has been studied for its ability to produce therapeutic effects in various disease states.

Mechanism Of Action

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate functions as a nitric oxide donor, which means that it releases nitric oxide in the body. Nitric oxide is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune function. Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate releases nitric oxide through a mechanism that involves the reduction of the nitroso group to form a nitroxyl radical, which then reacts with oxygen to form nitric oxide.

Biochemical And Physiological Effects

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to have various biochemical and physiological effects in the body. In cardiovascular research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to improve endothelial function by increasing nitric oxide bioavailability and reducing oxidative stress. In cancer research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to inhibit tumor growth by inducing apoptosis and inhibiting angiogenesis. In neurological research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages And Limitations For Lab Experiments

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has several advantages as a research tool, including its ability to release nitric oxide in a controlled manner, its stability in solution, and its low toxicity. However, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate also has several limitations, including its relatively low yield, its sensitivity to light and air, and its potential for decomposition over time.

Future Directions

There are several future directions for research on Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate, including the development of more efficient synthesis methods, the exploration of its therapeutic potential in other disease states, and the investigation of its mechanism of action at the molecular level. Additionally, there is a need for further research on the safety and toxicity of Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate, as well as its potential interactions with other drugs and compounds.
Conclusion:
Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate is a chemical compound that has significant potential for use in scientific research and medicine. Its ability to release nitric oxide in a controlled manner makes it a valuable tool for studying various disease states, and its therapeutic potential in cancer, cardiovascular disease, and neurological disorders warrants further investigation. While there are limitations to its use, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate remains a promising compound for future research and development.

Synthesis Methods

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate can be synthesized through a multistep reaction involving the reaction of ethyl 2-bromoacetate with sodium ethoxide, followed by the addition of ethyl 2-nitrosoacetate. This reaction yields Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate as a yellow oil, which can be purified through column chromatography. The yield of Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate varies depending on the reaction conditions, but it typically ranges from 50-70%.

Scientific Research Applications

Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been studied for its potential therapeutic applications in various disease states, including cancer, cardiovascular disease, and neurological disorders. In cancer research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In cardiovascular research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been studied for its ability to improve endothelial function and reduce blood pressure. In neurological research, Ethyl 2-[(2-ethoxy-2-oxoethyl)-nitrosoamino]acetate has been shown to have neuroprotective effects and improve cognitive function.